Cas no 1342589-14-3 ((3-methylphenyl)methyl(1,3-thiazol-5-yl)methylamine)

(3-Methylphenyl)methyl(1,3-thiazol-5-yl)methylamine is a structurally distinct amine derivative featuring both aromatic and heterocyclic moieties. The compound combines a 3-methylphenyl group with a 1,3-thiazol-5-ylmethyl substituent, offering unique electronic and steric properties that may enhance reactivity in synthetic applications. Its bifunctional design allows for potential utility as an intermediate in pharmaceutical or agrochemical synthesis, where selective functionalization is critical. The thiazole ring contributes to its stability and potential bioactivity, while the methylphenyl group may influence lipophilicity. This compound is particularly valuable for researchers exploring novel amine-based scaffolds in medicinal chemistry or material science, where tailored molecular properties are essential. Proper handling and storage under inert conditions are recommended due to its reactive amine functionality.

(3-methylphenyl)methyl(1,3-thiazol-5-yl)methylamine structure

1342589-14-3 structure

Product Name:(3-methylphenyl)methyl(1,3-thiazol-5-yl)methylamine

CAS No:1342589-14-3

MF:C₁₂H₁₄N₂S

MW:218.317961215973

CID:5149501

PubChem ID:62758116

Update Time:2025-10-29

(3-methylphenyl)methyl(1,3-thiazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

- [(3-Methylphenyl)methyl](1,3-thiazol-5-ylmethyl)amine
- [(3-methylphenyl)methyl][(1,3-thiazol-5-yl)methyl]amine
- 5-Thiazolemethanamine, N-[(3-methylphenyl)methyl]-
- (3-methylphenyl)methyl(1,3-thiazol-5-yl)methylamine
- Inchi： 1S/C12H14N2S/c1-10-3-2-4-11(5-10)6-13-7-12-8-14-9-15-12/h2-5,8-9,13H,6-7H2,1H3
- InChI Key： BIXPLSVLNRAQAL-UHFFFAOYSA-N
- SMILES： S1C=NC=C1CNCC1C=CC=C(C)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 187
XLogP3: 2.2
Topological Polar Surface Area: 53.2

(3-methylphenyl)methyl(1,3-thiazol-5-yl)methylamine Pricemore >>

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